Cas no 922572-34-7 (6-chloro-2-{4-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 6-chloro-2-{4-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 922572-34-7
• MF: C₂₆H₂₃ClN₄O₃S₂
• MW: 539.068822145462
• CID: 5496808
• Update Time: 2025-05-25

6-chloro-2-{4-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-[4-(2,3-dihydroindol-1-ylsulfonyl)phenyl]methanone
• 6-chloro-2-{4-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C26H23ClN4O3S2/c27-20-7-10-22-24(17-20)35-26(28-22)30-15-13-29(14-16-30)25(32)19-5-8-21(9-6-19)36(33,34)31-12-11-18-3-1-2-4-23(18)31/h1-10,17H,11-16H2
• InChI Key： VFYRSNGTHJMVCM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-chloro-2-{4-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

6-Chloro-2-{4-[4-(2,3-Dihydro-1H-lndole-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole: A Comprehensive Overview

The compound with CAS No. 922572-34-7, commonly referred to as 6-chloro-2-{4-[4-(2,3-dihydro-1H-lndole-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials.

6-Chloro substitution on the benzothiazole ring introduces electronic effects that can influence the compound's reactivity and stability. The presence of a piperazine group further enhances its structural complexity, providing a platform for potential interactions with biological targets. The indole sulfonyl moiety adds another layer of functional diversity, making this compound a versatile candidate for various chemical modifications.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of anti-inflammatory and anticancer agents. The integration of a sulfonyl group within the molecule has been shown to improve bioavailability and selectivity, making it a promising lead compound for therapeutic applications. Researchers have also explored the use of this compound in the synthesis of advanced polymers and optoelectronic materials due to its unique electronic properties.

The synthesis of 6-chloro-2-{4-[4-(2,3-dihydro-1H-lndole-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole core, followed by the introduction of substituents at specific positions to achieve the desired functionality. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory diseases. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy.

The integration of indole sulfonyl groups into drug molecules has been a focus of recent research due to their ability to enhance pharmacokinetic properties such as solubility and permeability. This compound serves as an excellent example of how structural modifications can be leveraged to optimize drug-like properties while maintaining biological activity.

From a materials science perspective, the unique electronic configuration of this compound makes it an attractive candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic photovoltaics and light-emitting diodes (OLEDs). Researchers have reported promising results in terms of device efficiency and stability when this compound is used as an active layer material.

In conclusion, 6-chloro-2-{4-[4-(2,3-dihydro-1H-lndole-1-sulfonyl)benzoyl]piperazin-1-yll}-1,3-benzothiazole represents a multifaceted molecule with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it an invaluable tool for advancing both medicinal chemistry and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in future innovations.